N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide

• Molecular Formula: C16H15Cl2N3O2
• Molecular Weight: 352.2 g/mol
• IUPAC Name: N-[2-[(2,4-dichlorobenzoyl)amino]ethyl]-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C16H15Cl2N3O2/c1-10-2-3-11(9-21-10)15(22)19-6-7-20-16(23)13-5-4-12(17)8-14(13)18/h2-5,8-9H,6-7H2,1H3,(H,19,22)(H,20,23)
• InChI Key: NIKUXTSKCHELIW-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide, also known as DPA-714, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the diagnosis and treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide involves its binding to the TSPO, which is a mitochondrial protein that is upregulated in activated microglia and astrocytes in the brain, as well as in various other tissues in response to inflammation and cellular stress. This binding can modulate the immune response, reduce inflammation, and induce apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been shown to have several biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, increasing the production of anti-inflammatory cytokines, inducing apoptosis and cell cycle arrest in cancer cells, and modulating the immune response in autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide in lab experiments is its specificity for the TSPO, which allows for the non-invasive detection of neuroinflammation using PET imaging. Additionally, N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been shown to have low toxicity and good bioavailability. However, one of the main limitations of using N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide in lab experiments is its relatively high cost, which may limit its widespread use.

Future Directions

There are several future directions for research on N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide, including:
1. Further studies on the mechanism of action of N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide, particularly its effects on the immune response and inflammation.
2. Development of new synthetic methods for N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide that are more cost-effective and scalable.
3. Evaluation of the efficacy of N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide in the diagnosis and treatment of other diseases, such as Alzheimer's disease and multiple sclerosis.
4. Development of new imaging techniques that can be used in conjunction with N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide to improve the detection and monitoring of neuroinflammation.
5. Investigation of the potential use of N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide as a therapeutic agent in cancer and autoimmune disorders.
In conclusion, N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide is a chemical compound that has shown great potential in the diagnosis and treatment of various diseases. Its specificity for the TSPO, low toxicity, and good bioavailability make it a promising candidate for further research. However, its high cost may limit its widespread use, and further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide involves the reaction of 2,4-dichlorobenzoyl chloride with 2-aminoethyl-6-methylpyridine-3-carboxamide in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide.

Scientific Research Applications

N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been extensively studied for its potential applications in the diagnosis and treatment of various diseases, including neuroinflammation, cancer, and autoimmune disorders. In neuroinflammation, N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been shown to bind specifically to the translocator protein (TSPO), which is upregulated in activated microglia and astrocytes in the brain. This binding can be visualized using positron emission tomography (PET) imaging, allowing for the non-invasive detection of neuroinflammation in vivo. In cancer, N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In autoimmune disorders, N-(2-{[(2,4-dichlorophenyl)carbonyl]amino}ethyl)-6-methylpyridine-3-carboxamide has been shown to modulate the immune response by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines.